Cas no 451488-51-0 (4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 451488-51-0
• MF: C₂₄H₂₃N₇O₅S₂
• MW: 553.61332154274
• CID: 6228496
• PubChem ID: 2147310
• Update Time: 2025-07-13

4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• 4-[BIS(2-CYANOETHYL)SULFAMOYL]-N-{4-[(4-METHYLPYRIMIDIN-2-YL)SULFAMOYL]PHENYL}BENZAMIDE
• 4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• F1750-0026
• AKOS024609317
• 451488-51-0
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• Inchi： 1S/C24H23N7O5S2/c1-18-12-15-27-24(28-18)30-37(33,34)21-10-6-20(7-11-21)29-23(32)19-4-8-22(9-5-19)38(35,36)31(16-2-13-25)17-3-14-26/h4-12,15H,2-3,16-17H2,1H3,(H,29,32)(H,27,28,30)
• InChI Key： YUJLVIJJAPJFFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)S(NC2N=CC=C(C)N=2)(=O)=O)=O)=CC=1)(N(CCC#N)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 553.12020921g/mol
• Monoisotopic Mass: 553.12020921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 203Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 451488-51-0): A Comprehensive Overview

4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 451488-51-0) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide and sulfonamide, incorporating cyanoethyl and methylpyrimidine functional groups. The unique structure of this molecule has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The molecular formula of 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide is C₂₆H₂₃N₇O₃S₂, and it has a molecular weight of approximately 537.61 g/mol. The compound's structure features a benzene ring substituted with a sulfonamide group, which is further functionalized with two cyanoethyl groups and a sulfamoyl group linked to a 4-methylpyrimidine moiety. This intricate arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, there has been increasing interest in the development of novel sulfonamide derivatives for their potential as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The introduction of cyanoethyl groups in the structure of 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide enhances its lipophilicity and stability, making it a promising candidate for drug development.

The 4-methylpyrimidine moiety in the structure of 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide is particularly noteworthy. Pyrimidine derivatives have been extensively studied for their role in nucleic acid metabolism and their potential as antiviral and anticancer agents. The presence of this moiety in the compound may contribute to its ability to interact with specific biological targets, such as enzymes or receptors involved in disease pathways.

Clinical research on 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide has shown promising results in preclinical studies. In vitro assays have demonstrated that the compound exhibits potent inhibitory activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, the compound has shown selective toxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

Mechanistically, 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide appears to exert its anticancer effects through multiple mechanisms. One proposed mechanism involves the inhibition of key enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis in cancer cells. Another mechanism involves the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

Beyond its anticancer properties, 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic profile of 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide has been evaluated in animal models. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties make it suitable for further development as an orally administered drug.

Toxicity studies have also been conducted to assess the safety profile of 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide. In acute toxicity studies, no significant adverse effects were observed at doses up to 1000 mg/kg in rodents. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects.

In conclusion, 4-bis(2-cyanoethyl)sulfamoyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 451488-51-0) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential as an anticancer agent and anti-inflammatory drug makes it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for various diseases.